Cas no 1421604-75-2 (4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine)

• Product Name: 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine
• CAS No: 1421604-75-2
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• MDL: MFCD21649136
• CID: 5179862
• PubChem ID: 73994622
• Update Time: 2026-03-05

4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine, N-(4,5-dimethyl-2-thiazolyl)-4-methyl-
• 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine

• MDL： MFCD21649136
• Inchi： 1S/C11H19N3OS/c1-8-9(2)16-11(13-8)12-6-10-7-14(3)4-5-15-10/h10H,4-7H2,1-3H3,(H,12,13)
• InChI Key： DHAXXCAZDUGAPO-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(CNC2=NC(C)=C(C)S2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine

4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine (CAS No. 1421604-75-2): A Comprehensive Overview

4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine (CAS No. 1421604-75-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine features a thiazole ring with two methyl groups at positions 4 and 5, and an amine group attached to the thiazole ring via a methylene bridge. The amine group is further substituted with a 4-methylmorpholine moiety, which imparts additional functional diversity to the molecule. This intricate structure provides a robust foundation for exploring its potential in various biological systems.

Recent studies have highlighted the pharmacological potential of 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine. One notable area of research is its activity against cancer cells. In vitro experiments have shown that this compound exhibits selective cytotoxicity towards several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis and cell death.

Beyond its anticancer properties, 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine has also been studied in detail. It has been found to exhibit good oral bioavailability and a favorable half-life in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, the compound has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

In the context of drug discovery and development, 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine represents a valuable lead compound for further optimization. Structure-based drug design approaches can be employed to modify the molecule to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations can provide insights into the interactions between the compound and its biological targets, guiding rational drug design efforts.

The clinical potential of 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine is currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate the safety and efficacy of the compound in human subjects with specific diseases such as cancer and inflammatory disorders. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in their conditions.

In conclusion, 4,5-dimethyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine (CAS No. 1421604-75-2) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.